Z-O-tert-butyl-L-threonine benzyl ester

• IUPAC Name: benzyl (2S,3R)-3-[(2-methylpropan-2-yl)oxy]-2-(phenylmethoxycarbonylamino)butanoate
• InChI: InChI=1S/C23H29NO5/c1-17(29-23(2,3)4)20(21(25)27-15-18-11-7-5-8-12-18)24-22(26)28-16-19-13-9-6-10-14-19/h5-14,17,20H,15-16H2,1-4H3,(H,24,26)/t17-,20+/m1/s1
• InChI Key: LKKBIFVMIYWAGA-XLIONFOSSA-N
• Canonical SMILES: CC(C(C(=O)OCC1=CC=CC=C1)NC(=O)OCC2=CC=CC=C2)OC(C)(C)C
• Isomeric SMILES: C[C@H]([C@@H](C(=O)OCC1=CC=CC=C1)NC(=O)OCC2=CC=CC=C2)OC(C)(C)C
• Molecular Formula: C23H29NO5
• DSSTOX Substance ID: DTXSID50475648
• Molecular Weight: 399.5 g/mol
• CAS RN: 212632-22-9

Description

Z-O-tert-butyl-L-threonine benzyl ester is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a derivative of threonine, an essential amino acid that plays an important role in protein synthesis and other biological processes.

Scientific Research Applications

Synthesis and Polymerization

• Z-O-tert-butyl-L-threonine benzyl ester is involved in the synthesis and anionic ring-opening polymerization behavior of amino acid-derived cyclic carbonates. The study by Sanda, Kamatani, and Endo (2001) discusses how the monomers synthesized from this compound undergo polymerization to obtain corresponding polycarbonates. This application is significant for developing new materials with specific properties, such as biodegradability or biocompatibility Sanda, Kamatani, & Endo, 2001.

Organic Synthesis

• In the realm of organic synthesis, this compound is utilized for the preparation of N-protected amino acids. Chevallet et al. (1993) describe a facile synthesis method for a wide variety of N-benzyloxycarbonyl-amino acid-tert-butyl ester derivatives under mild conditions. This methodology is crucial for the synthesis of peptide and protein drugs, highlighting the ester's role in pharmaceutical chemistry Chevallet, Garrouste, Malawska, & Martínez, 1993.

Catalysis

• The compound is also found in studies related to catalysis, where it serves as a building block for catalyst design. For instance, Dong et al. (2017) developed a palladium catalyst system for the alkoxycarbonylation of alkenes, where this compound could potentially be used as a precursor or ligand for catalytic complexes. This catalytic system is highly active and efficient, offering a practical tool for the synthesis of esters from various alkenes, which is valuable for chemical manufacturing and industrial applications Dong et al., 2017.

Mechanism of Action

Target of Action

It is known that this compound is commonly used as an amino acid building block in peptide synthesis , suggesting that its targets could be proteins or enzymes that interact with these peptides.

Mode of Action

As an amino acid derivative, it likely interacts with its targets by being incorporated into peptides during synthesis . The resulting peptides may then exert their effects by interacting with other proteins or enzymes.

Biochemical Pathways

Given its role in peptide synthesis , it can be inferred that it may influence protein-protein interactions and potentially affect various biochemical pathways depending on the specific peptides being synthesized.

Pharmacokinetics

Z-O-tert-butyl-L-threonine benzyl ester has a molecular weight of 399.48 , which could influence its absorption and distribution in the body.

Result of Action

As a building block in peptide synthesis , its effects would likely depend on the specific peptides being synthesized and their subsequent interactions with other proteins or enzymes.

Action Environment

The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, its storage temperature is recommended to be at 2-8 °C , suggesting that temperature can affect its stability. Other factors such as pH and the presence of other chemicals could also potentially influence its action and efficacy.